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Compound of Interest

Compound Name: N-Acetyl-3,5-diiodo-L-tyrosine

Cat. No.: B032291 Get Quote

N-Acetyl-3,5-diiodo-L-tyrosine: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-3,5-diiodo-L-tyrosine is a specialized derivative of the amino acid L-tyrosine.

Characterized by the presence of two iodine atoms on the phenolic ring and an acetyl group on

the amine function, this compound serves as a crucial intermediate in various biochemical and

pharmaceutical applications. Its structural similarity to thyroid hormone precursors makes it a

significant molecule in endocrinological research. Furthermore, its unique properties are

leveraged in the development of radiopharmaceuticals and as a building block in synthetic

organic chemistry. This technical guide provides an in-depth overview of the molecular

structure, formula, physicochemical properties, synthesis, and biological relevance of N-Acetyl-
3,5-diiodo-L-tyrosine.

Molecular Structure and Formula
The fundamental identity of N-Acetyl-3,5-diiodo-L-tyrosine is defined by its molecular

structure and chemical formula.

Molecular Formula: C₁₁H₁₁I₂NO₄[1][2]
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Systematic Name: (2S)-2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid[1]

The structure consists of a central L-tyrosine core, which is an α-amino acid. The key

modifications are:

Di-iodination: Two iodine atoms are substituted at the 3 and 5 positions of the phenyl ring of

tyrosine.

N-Acetylation: An acetyl group (-COCH₃) is attached to the α-amino group.

Caption: Molecular structure of N-Acetyl-3,5-diiodo-L-tyrosine.

Physicochemical Properties
A summary of the key physicochemical properties of N-Acetyl-3,5-diiodo-L-tyrosine is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₁H₁₁I₂NO₄ [1][2]

Molecular Weight 475.01 g/mol [1]

Appearance Light yellow crystalline powder [1]

Purity (HPLC) ≥ 97% [1]

Melting Point 124.0 to 128.0 °C

Boiling Point (Predicted) 532.9 ± 50.0 °C

Density (Predicted) 2.206 ± 0.06 g/cm³

Flash Point 276.1 °C

Solubility Almost transparent in Methanol

Storage Conditions Store at 0-8°C [1]

CAS Number 1027-28-7 [1][2]

PubChem CID 70565 [1]
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Experimental Protocols
Synthesis of N-Acetyl-3,5-diiodo-L-tyrosine
The synthesis of N-Acetyl-3,5-diiodo-L-tyrosine is typically achieved in a two-step process:

the iodination of L-tyrosine to form 3,5-diiodo-L-tyrosine, followed by the N-acetylation of the

resulting intermediate.

Step 1: Synthesis of 3,5-Diiodo-L-tyrosine

This protocol is based on the direct iodination of L-tyrosine.

Materials:

L-tyrosine

Iodine (I₂)

Sodium Iodide (NaI)

Aqueous ethylamine or a mixture of acetic and hydrochloric acid

Hydrogen peroxide (if using the acid mixture)

Reaction vessel

Stirring apparatus

Filtration apparatus

Procedure:

Dissolve L-tyrosine in the chosen solvent system (aqueous ethylamine or the acid mixture)

in the reaction vessel with stirring.

In a separate container, prepare a solution of iodine and sodium iodide.

Slowly add the iodine solution to the L-tyrosine solution with continuous stirring. If using

the acid mixture, hydrogen peroxide is added to facilitate the oxidation of iodide to iodine.
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Allow the reaction to proceed at room temperature for a specified time, monitoring the

reaction progress by a suitable analytical technique (e.g., TLC or HPLC).

Upon completion, the precipitated 3,5-diiodo-L-tyrosine is collected by filtration.

The crude product is washed with cold water and then a suitable organic solvent (e.g.,

ethanol) to remove unreacted starting materials and byproducts.

The purified 3,5-diiodo-L-tyrosine is dried under vacuum.

Step 2: N-Acetylation of 3,5-Diiodo-L-tyrosine

This protocol is a standard method for the N-acetylation of amino acids.

Materials:

3,5-Diiodo-L-tyrosine (from Step 1)

Acetic anhydride

Aqueous sodium hydroxide (NaOH) solution (e.g., 2M)

Hydrochloric acid (HCl) for acidification

Reaction vessel with pH control

Ice bath

Stirring apparatus

Filtration apparatus

Procedure:

Suspend the 3,5-diiodo-L-tyrosine in water in the reaction vessel.

Cool the suspension in an ice bath and slowly add the aqueous NaOH solution with

stirring until the amino acid dissolves completely.
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While maintaining a low temperature (typically below 10°C), add acetic anhydride

dropwise to the solution. Simultaneously, add NaOH solution to maintain the pH of the

reaction mixture between 8 and 10.

After the addition of acetic anhydride is complete, continue stirring the reaction mixture for

a period (e.g., 1 hour) to ensure complete acetylation.

Slowly acidify the reaction mixture with HCl to a pH of approximately 2-3. This will cause

the N-Acetyl-3,5-diiodo-L-tyrosine to precipitate out of the solution.

Collect the precipitate by filtration and wash it thoroughly with cold water to remove any

inorganic salts.

The crude product can be further purified by recrystallization from a suitable solvent

system (e.g., aqueous ethanol).

Dry the purified N-Acetyl-3,5-diiodo-L-tyrosine under vacuum.
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Synthesis Workflow

Start: L-Tyrosine

Step 1: Iodination
(I₂, NaI, Solvent)

3,5-Diiodo-L-tyrosine

Step 2: N-Acetylation
(Acetic Anhydride, NaOH)

Crude N-Acetyl-3,5-diiodo-L-tyrosine

Purification
(Recrystallization)

Final Product:
N-Acetyl-3,5-diiodo-L-tyrosine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-Acetyl-3,5-diiodo-L-tyrosine.

Biological Significance and Signaling Pathways
N-Acetyl-3,5-diiodo-L-tyrosine is not known to be a direct signaling molecule. Its primary

biological significance lies in its role as a precursor, particularly in the context of thyroid
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hormone biosynthesis. The di-iodinated tyrosine moiety is a fundamental building block for the

thyroid hormones triiodothyronine (T3) and thyroxine (T4).

The synthesis of thyroid hormones is a multi-step process that occurs in the thyroid gland. L-

tyrosine residues within the thyroglobulin protein are iodinated to form monoiodotyrosine (MIT)

and diiodotyrosine (DIT). These iodinated tyrosine residues are then coupled to form T3 and

T4. N-Acetyl-3,5-diiodo-L-tyrosine serves as a synthetic analogue and a valuable tool for

studying this pathway.
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Thyroid Hormone Biosynthesis Pathway
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Caption: Role of diiodotyrosine in thyroid hormone synthesis.
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Applications
The unique chemical structure of N-Acetyl-3,5-diiodo-L-tyrosine lends itself to several key

applications in research and development:

Thyroid Research: It is a vital compound for studying the synthesis and metabolism of

thyroid hormones.[1] Its structural similarity to DIT allows it to be used as a probe or a

starting material in studies related to thyroid function and disorders.

Radiopharmaceuticals: The presence of iodine atoms makes it an excellent precursor for the

synthesis of radiolabeled compounds. By using radioactive isotopes of iodine (e.g., ¹²³I, ¹²⁵I,

¹³¹I), N-Acetyl-3,5-diiodo-L-tyrosine can be converted into imaging agents for diagnostic

purposes (e.g., SPECT or PET imaging) or therapeutic agents for targeted radiotherapy.

Drug Development: It serves as a lead compound in the design and synthesis of novel

pharmaceuticals, particularly those targeting thyroid-related diseases.

Biochemical Assays: This compound is employed in various biochemical assays to

investigate enzyme activity and interactions within metabolic pathways involving iodine and

tyrosine derivatives.[1]

Conclusion
N-Acetyl-3,5-diiodo-L-tyrosine is a molecule of significant interest to researchers in the fields

of endocrinology, medicinal chemistry, and drug development. Its well-defined molecular

structure and physicochemical properties, coupled with its crucial role as a precursor in the

synthesis of thyroid hormones and radiopharmaceuticals, underscore its importance. The

synthetic protocols outlined in this guide provide a framework for its preparation, enabling

further investigation into its biological functions and potential therapeutic applications. The

continued study of this compound and its derivatives holds promise for advancing our

understanding of thyroid physiology and for the development of novel diagnostic and

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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